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Compound of Interest

Compound Name: GFB-12811

Cat. No.: B10831968

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical guidance for the proper handling and
disposal of GFB-12811, a highly selective inhibitor of Cyclin-Dependent Kinase 5 (CDK5). As a
potent and biologically active compound intended for research use only, adherence to these
procedures is paramount for ensuring personnel safety, maintaining a compliant laboratory
environment, and protecting the ecosystem. This guide is intended for researchers, scientists,
and drug development professionals.

Given that a specific Safety Data Sheet (SDS) for GFB-12811 is not publicly available, the
following procedures are based on established best practices for the disposal of potent, small
molecule kinase inhibitors. All waste containing GFB-12811 must be treated as hazardous
chemical waste.

Compound Data Presentation

For ease of reference, the key chemical and biological information for GFB-12811 is
summarized in the table below.
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Identifier Value Reference

Product Name GFB-12811

CAS Number 2775311-17-4

Molecular Formula C22H23F4AN50

Molecular Weight 449.44 g/mol

Biological Target Cyclin-Dependent Kinase 5 2]
(CDKS5)

Reported ICso 2.3nM [1]

Storage (Powder) 2 years at -20°C

2 weeks at 4°C, 6 months at

Storage (in DMSO) 80°C

Experimental Protocols for Safe Disposal

The following protocols provide detailed methodologies for the safe disposal of GFB-12811 in
its various forms within a laboratory setting.

1. Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure that all appropriate personal protective
equipment is worn. This includes, but is not limited to:

» Gloves: Nitrile or other chemical-resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Lab Coat: A standard laboratory coat must be worn and buttoned.

o Respiratory Protection: When handling the solid compound outside of a certified chemical
fume hood, a properly fitted respirator (e.g., N95 or higher) is recommended to prevent
inhalation of fine particles.

2. Waste Segregation and Container Management
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Proper segregation of chemical waste is crucial to prevent hazardous reactions and ensure
compliant disposal.

Waste Container: All GFB-12811 waste must be collected in a designated, leak-proof, and
clearly labeled hazardous waste container. The container should be made of a material
compatible with the waste being collected (e.g., polyethylene for solutions).

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name
"GFB-12811," and the CAS number "2775311-17-4." The accumulation start date should
also be clearly marked.

Segregation: Do not mix GFB-12811 waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department. It should
be kept separate from incompatible chemicals.

. Disposal of Solid GFB-12811

Unused/Expired Compound: Place the original vial containing the solid compound into the
designated hazardous waste container.

Contaminated Labware: Any items that have come into direct contact with solid GFB-12811,
such as weighing paper, spatulas, and contaminated gloves, must be disposed of in the solid
hazardous waste container.

. Disposal of GFB-12811 Solutions

Aqueous and Solvent-Based Solutions: Collect all solutions containing GFB-12811 in a
designated liquid hazardous waste container.

Do Not Pour Down the Drain: Under no circumstances should solutions containing GFB-
12811 be poured down the sink.

Contaminated Labware: Pipette tips, serological pipettes, and any other disposable labware
used to handle GFB-12811 solutions should be placed in the solid hazardous waste
container.

. Decontamination Procedures

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10831968?utm_src=pdf-body
https://www.benchchem.com/product/b10831968?utm_src=pdf-body
https://www.benchchem.com/product/b10831968?utm_src=pdf-body
https://www.benchchem.com/product/b10831968?utm_src=pdf-body
https://www.benchchem.com/product/b10831968?utm_src=pdf-body
https://www.benchchem.com/product/b10831968?utm_src=pdf-body
https://www.benchchem.com/product/b10831968?utm_src=pdf-body
https://www.benchchem.com/product/b10831968?utm_src=pdf-body
https://www.benchchem.com/product/b10831968?utm_src=pdf-body
https://www.benchchem.com/product/b10831968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Work Surfaces: Decontaminate any surfaces that may have come into contact with GFB-
12811. A recommended procedure is to wipe the surface with a solvent such as 70%
ethanol, followed by a thorough cleaning with a suitable laboratory detergent.

Cleaning Materials: All wipes, paper towels, and other materials used for decontamination
must be disposed of as solid hazardous waste.

. Spill Management

In the event of a spill:

Alert Personnel: Immediately notify others in the vicinity.

Evacuate (if necessary): For large spills or if the substance is aerosolized, evacuate the
immediate area.

Consult EHS: Contact your institution's EHS department for guidance on cleanup
procedures.

Small Spills: For minor spills, if you are trained and have the appropriate spill kit, you may
proceed with cleanup. Use an absorbent material to contain the spill, and then
decontaminate the area as described above. All cleanup materials must be disposed of as
hazardous waste.

Mandatory Visualizations

GFB-12811 Disposal Workflow

The following diagram illustrates the step-by-step process for the safe disposal of GFB-12811

waste.
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Caption: Workflow for the safe disposal of GFB-12811.
CDKS5 Signaling and Inhibition Logic

This diagram illustrates the intended biological action of GFB-12811, providing context for its
potency and the need for careful handling.
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4 Mechanism of Inhibition
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Caption: Logical diagram of CDKS5 inhibition by GFB-12811.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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